Cas no 2006278-02-8 (6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine)

• Product Name: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine
• CAS No: 2006278-02-8
• MF: C₆H₄BrN₃S
• MW: 230.08505821228
• MDL: MFCD29905623
• CID: 4633409
• Update Time: 2025-10-30

6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine
• SY039619

• MDL： MFCD29905623
• Inchi： 1S/C6H4BrN3S/c1-3-4(7)2-8-6-5(3)9-11-10-6/h2H,1H3
• InChI Key： GGQKQNSRGGZAED-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1C)=NSN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 66.9

Additional information on 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

Introduction to 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (CAS No. 2006278-02-8)

6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (CAS No. 2006278-02-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazolo[3,4-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromo and methyl substituent on the thiadiazolo[3,4-b]pyridine scaffold imparts unique chemical and biological properties to this molecule.

The chemical structure of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine consists of a thiadiazole ring fused with a pyridine ring, with a bromo group at the 6-position and a methyl group at the 7-position. This specific arrangement of functional groups contributes to its stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has highlighted the potential of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine in several areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The bromo substituent was found to enhance the compound's ability to bind to specific protein targets, thereby modulating key signaling pathways involved in disease progression.

In addition to its therapeutic potential, 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine has also been explored for its use in materials science. A 2020 study in Advanced Materials demonstrated that this compound can be used as a building block for the synthesis of conductive polymers and organic semiconductors. The unique electronic properties of the thiadiazolo[3,4-b]pyridine scaffold make it suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable thiadiazole derivative with a pyridine precursor followed by bromination and methylation steps. The optimization of these reactions has been a focus of recent research to improve yield and purity while minimizing side products.

The physical and chemical properties of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of this compound under different conditions.

In terms of safety and handling, it is important to note that while 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine are promising. Ongoing research is focused on further exploring its biological activities and developing new derivatives with enhanced therapeutic properties. Additionally, there is growing interest in utilizing this compound as a platform for the development of novel materials with advanced functional properties.

In conclusion, 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (CAS No. 2006278-02-8) is a versatile heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an exciting area of research for scientists and researchers worldwide.